Cas no 139716-51-1 (Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-)
139716-51-1 structure
Product Name:Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-
CAS No:139716-51-1
MF:C22H25NO2S
MW:367.504404783249
CID:1289984
Update Time:2024-08-04
Benzoic acid, 4-(6-octyl-2-benzothiazolyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-
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- Inchi: 1S/C22H25NO2S/c1-2-3-4-5-6-7-8-16-9-14-19-20(15-16)26-21(23-19)17-10-12-18(13-11-17)22(24)25/h9-15H,2-8H2,1H3,(H,24,25)
- InChI Key: DITDXLYRKNVLSS-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C2=NC3=CC=C(CCCCCCCC)C=C3S2)C=C1
Computed Properties
- Exact Mass: 367.16075
Experimental Properties
- Density: 1.163±0.06 g/cm3(Predicted)
- Boiling Point: 536.9±52.0 °C(Predicted)
- PSA: 50.19
- pka: 3.94±0.10(Predicted)
Benzoic acid, 4-(6-octyl-2-benzothiazolyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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